Cas no 7740-69-4 (3-ethoxy-3-methylbut-1-yne)

3-Ethoxy-3-methylbut-1-yne is a specialized alkyne compound featuring an ethoxy substituent at the tertiary carbon position. Its molecular structure, combining an alkynyl group with an ether functionality, makes it a valuable intermediate in organic synthesis, particularly for constructing complex frameworks. The compound’s reactivity is influenced by the electron-donating ethoxy group, which can enhance selectivity in nucleophilic or electrophilic addition reactions. It is commonly employed in pharmaceutical and agrochemical research for the preparation of heterocycles or functionalized derivatives. The steric hindrance from the methyl and ethoxy groups also offers controlled reactivity, making it useful for targeted synthetic applications.

3-ethoxy-3-methylbut-1-yne structure

Product Name:3-ethoxy-3-methylbut-1-yne

CAS No:7740-69-4

MF:C₇H₁₂O

MW:112.169582366943

CID:1787093

PubChem ID:24426

Update Time:2025-06-09

3-ethoxy-3-methylbut-1-yne Chemical and Physical Properties

Names and Identifiers

- 3-ethoxy-3-methylbut-1-yne
- 1-Butyne, 3-ethoxy-3-methyl-
- 3-ETHOXY-3-METHYL-1-BUTYNE
- Ether, 1,1-dimethyl-2-propynyl ethyl
- DTXSID70228113
- POVUIQJVPNHKOS-UHFFFAOYSA-N
- EN300-27736518
- 7740-69-4
- 2-ethoxy-2-methylbut-3-yne
- 1,1-Dimethyl-2-propynyl ethyl ether #
- Inchi： 1S/C7H12O/c1-5-7(3,4)8-6-2/h1H,6H2,2-4H3
- InChI Key： POVUIQJVPNHKOS-UHFFFAOYSA-N
- SMILES： O(CC)C(C#C)(C)C

Computed Properties

Exact Mass: 112.08886
Monoisotopic Mass: 112.088815002g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 9.2Å²

Experimental Properties

PSA: 9.23

3-ethoxy-3-methylbut-1-yne Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27736518-1g	3-ethoxy-3-methylbut-1-yne	7740-69-4		1g	$671.0	2023-09-10
Enamine	EN300-27736518-5g	3-ethoxy-3-methylbut-1-yne	7740-69-4		5g	$1945.0	2023-09-10
Enamine	EN300-27736518-10g	3-ethoxy-3-methylbut-1-yne	7740-69-4		10g	$2884.0	2023-09-10
Enamine	EN300-27736518-0.05g	3-ethoxy-3-methylbut-1-yne	7740-69-4	95.0%	0.05g	$563.0	2025-03-19
Enamine	EN300-27736518-0.1g	3-ethoxy-3-methylbut-1-yne	7740-69-4	95.0%	0.1g	$591.0	2025-03-19
Enamine	EN300-27736518-0.25g	3-ethoxy-3-methylbut-1-yne	7740-69-4	95.0%	0.25g	$617.0	2025-03-19
Enamine	EN300-27736518-0.5g	3-ethoxy-3-methylbut-1-yne	7740-69-4	95.0%	0.5g	$645.0	2025-03-19
Enamine	EN300-27736518-1.0g	3-ethoxy-3-methylbut-1-yne	7740-69-4	95.0%	1.0g	$671.0	2025-03-19
Enamine	EN300-27736518-2.5g	3-ethoxy-3-methylbut-1-yne	7740-69-4	95.0%	2.5g	$1315.0	2025-03-19
Enamine	EN300-27736518-5.0g	3-ethoxy-3-methylbut-1-yne	7740-69-4	95.0%	5.0g	$1945.0	2025-03-19